4-[3-(4-Cyano-2-nitrophenoxy)propoxy]-3-nitrobenzonitrile

• Molecular Formula: C17H12N4O6
• Molecular Weight: 368.30 g/mol
• IUPAC Name: 4-[3-(4-cyano-2-nitrophenoxy)propoxy]-3-nitrobenzonitrile
• InChI: InChI=1S/C17H12N4O6/c18-10-12-2-4-16(14(8-12)20(22)23)26-6-1-7-27-17-5-3-13(11-19)9-15(17)21(24)25/h2-5,8-9H,1,6-7H2
• InChI Key: XENIIEBWCXHXQS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C#N)[N+](=O)[O-])OCCCOC2=C(C=C(C=C2)C#N)[N+](=O)[O-]

Description

4-[3-(4-Cyano-2-nitrophenoxy)propoxy]-3-nitrobenzonitrile is a complex organic compound characterized by the presence of multiple nitro and cyano groups attached to a benzene ring

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-[3-(4-Cyano-2-nitrophenoxy)propoxy]-3-nitrobenzonitrile typically involves multiple steps, starting from commercially available precursors. One common method involves the reaction of 4-cyano-2-nitrophenol with 3-bromopropylamine to form an intermediate, which is then reacted with 3-nitrobenzonitrile under specific conditions to yield the final product. The reaction conditions often include the use of solvents like dimethylformamide (DMF) and catalysts such as potassium carbonate (K2CO3).

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions: 4-[3-(4-Cyano-2-nitrophenoxy)propoxy]-3-nitrobenzonitr